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Compound of Interest

Compound Name: MG149

Cat. No.: B15607072

For researchers and drug development professionals, the proper disposal of chemical reagents
is a critical component of laboratory safety and environmental responsibility. While specific
disposal procedures for MG149, a selective and potent Tip60 histone acetyltransferase (HAT)
inhibitor, are not readily available in public documentation, established principles of hazardous
waste management provide a clear framework for its safe handling and disposal.[1][2][3][4][5]
This guide outlines the essential steps and precautions to ensure the compliant disposal of
MG149, safeguarding both laboratory personnel and the environment.

At the forefront of any chemical disposal plan is consultation with your institution's
Environmental Health and Safety (EHS) department. EHS professionals are equipped with the
knowledge of local, state, and federal regulations and can provide specific guidance tailored to
your facility's protocols.

Essential Steps for MG149 Disposal

The following procedural steps are based on general best practices for the disposal of
laboratory chemicals and should be adapted in consultation with your institution's EHS office.

o Waste Identification and Classification: The first step is to classify MG149 as a hazardous
waste.[6][7] Given its nature as a bioactive organic compound, it should be treated as a
chemical waste. All containers holding MG149 waste must be clearly labeled with the words
"Hazardous Waste" and the full chemical name: "MG149 (2-[2-(4-heptylphenyl)ethyl]-6-
hydroxy-benzoic acid)".[3][7]
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e Proper Waste Containment: Use a designated, leak-proof container that is compatible with
MG149 and any solvents used. The container must be kept securely closed except when
adding waste. If the original container is used, ensure the label is not defaced. For waste
solutions, it is crucial to know the solvent used (e.g., DMSO, ethanol) as this will affect the
disposal route.

e Segregation of Waste: Do not mix MG149 waste with other, incompatible waste streams. For
instance, halogenated and non-halogenated solvent wastes should generally be kept
separate. Solid waste, such as contaminated personal protective equipment (PPE), should
be collected separately from liquid waste.

o Accumulation and Storage: Store the waste container in a designated satellite accumulation
area within the laboratory.[8] This area should be under the control of the laboratory
personnel and away from sources of ignition or extreme heat.[9][10]

e Request for Pickup: Once the waste container is full or is no longer needed, follow your
institution's procedures to request a hazardous waste pickup from the EHS department.[11]
Do not pour MG149 waste down the drain or dispose of it in the regular trash.[6]

Key Data for Handling and Disposal

The following table summarizes key quantitative data for MG149, which is essential for safe
handling and for providing accurate information to EHS personnel.
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Property Value Source
Molecular Formula C22H2803 [3]
Molecular Weight 340.5 g/mol [3]

ICso for Tip60 74 uM [11[2][3][5]
ICso for MOF 47 uM [1112](3](5]
Solubility in DMSO 30 mg/mL [3]
Solubility in Ethanol 30 mg/mL [3]
Storage (Powder) -20°C for 3 years [1]
Storage (In Solvent) -80°C for 1 year [1]

Visualizing the Disposal Workflow

To further clarify the disposal process, the following diagram illustrates the logical steps from
waste generation to final disposal.
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Caption: Logical workflow for the proper disposal of MG149.
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Disclaimer: This information is intended as a general guide. Always adhere to the specific
protocols and regulations established by your institution's Environmental Health and Safety
department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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